Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C6H3FN2O4 B8544670 Benzene, 2-fluoro-1,3-dinitro- CAS No. 573-55-7

Benzene, 2-fluoro-1,3-dinitro-

Cat. No. B8544670
CAS RN: 573-55-7
M. Wt: 186.10 g/mol
InChI Key: ABJNSVIERCQTTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US03959289

Procedure details

A mixture of 1-chloro-2,6-dinitrobenzene (30 grams), anhydrous potassium fluoride (35 grams), and dimethylformamide (50 ml.) is refluxed for 24 hours. The reaction mixture is poured into water (250 ml.) and extracted with ether (3 × 100 ml.). The combined ether extracts are dried with anhydrous sodium sulfate. Removal of the solvent leaves brown solid. Chromatography of the solid on silica gel with methylene chloride as the elutant gives a light yellow solid after recrystallization from pentane-methylene chloride. (20.30 grams, melting point 50°).
Name
1-chloro-2,6-dinitrobenzene
Quantity
30 g
Type
reactant
Reaction Step One
Name
potassium fluoride
Quantity
35 g
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
50 mL
Type
reactant
Reaction Step One
Name
water
Quantity
250 mL
Type
reactant
Reaction Step Two
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
1-Fluoro-2,6-dinitrobenzene

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[N+:11]([O-:13])=[O:12].[F-:14].[K+].CN(C)C=O.O>C(Cl)Cl>[F:14][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][C:3]=1[N+:11]([O-:13])=[O:12] |f:1.2|

Inputs

Step One
Name
1-chloro-2,6-dinitrobenzene
Quantity
30 g
Type
reactant
Smiles
ClC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Name
potassium fluoride
Quantity
35 g
Type
reactant
Smiles
[F-].[K+]
Name
dimethylformamide
Quantity
50 mL
Type
reactant
Smiles
CN(C=O)C
Step Two
Name
water
Quantity
250 mL
Type
reactant
Smiles
O
Step Three
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is refluxed for 24 hours
Duration
24 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ether (3 × 100 ml.)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined ether extracts are dried with anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
Removal of the solvent
CUSTOM
Type
CUSTOM
Details
leaves brown solid
CUSTOM
Type
CUSTOM
Details
after recrystallization from pentane-methylene chloride

Outcomes

Product
Name
1-Fluoro-2,6-dinitrobenzene
Type
Smiles
FC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.